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Compound of Interest

Compound Name: 1-Bromo-3,4-difluorobenzene-d3

Cat. No.: B12393064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Bromo-3,4-difluorobenzene-d3 (d3-1B34DFB), a deuterated isotopologue of 1-Bromo-3,4-

difluorobenzene. This compound is of significant interest in pharmaceutical and agrochemical

research, primarily as an internal standard in analytical studies and as a tracer in metabolic and

pharmacokinetic investigations.[1] The strategic placement of deuterium atoms provides a

distinct mass signature without significantly altering the chemical properties of the molecule,

making it an invaluable tool in drug development.

Core Physical Characteristics
The physical properties of 1-Bromo-3,4-difluorobenzene-d3 are closely related to its non-

deuterated analogue. The introduction of deuterium atoms primarily affects the molecular

weight and can have subtle effects on other physical constants. Below is a compilation of

available data for both compounds to facilitate comparison.
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Property
1-Bromo-3,4-
difluorobenzene

1-Bromo-3,4-
difluorobenzene-d3

Data Type

CAS Number 348-61-8 1219799-14-0 -

Molecular Formula C₆H₃BrF₂ C₆D₃BrF₂ -

Molecular Weight 192.99 g/mol [2][3]
196.01 g/mol

(Computed)[4]

Experimental /

Computed

Appearance
Clear colorless to pale

yellow liquid[2][3][5]
Not specified -

Melting Point -4 °C[2][3][5] Not specified Experimental

Boiling Point 150-151 °C[5][6]
150.5 °C (at 760

mmHg)

Experimental / Not

specified

Density
1.707 g/mL at 25 °C[5]

[6]
1.7 g/cm³

Experimental / Not

specified

Refractive Index n20/D 1.505[5][6] 1.507
Experimental / Not

specified

Flash Point 92 °F[2][5] 33.3 °C
Experimental / Not

specified

Water Solubility Insoluble[2][5] Not specified Experimental

Vapor Pressure 4.88 mmHg at 25°C[5] 4.9 mmHg at 25°C
Experimental / Not

specified

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-Bromo-
3,4-difluorobenzene-d3 are not readily available in the public domain. However, standard

laboratory procedures for determining these properties for organic liquids are well-established.

The following outlines general methodologies that would be applicable.

General Experimental Workflow
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Synthesis & Purification
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Application

Synthesis of d3-1B34DFB
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Caption: General workflow for the characterization and application of 1-Bromo-3,4-
difluorobenzene-d3.

1. Melting Point Determination (Capillary Method): A small, purified sample of the compound

would be introduced into a capillary tube. The tube is then placed in a melting point apparatus

and heated slowly. The temperature range over which the solid melts to a liquid is recorded as

the melting point. Given its low melting point of -4 °C, this would be performed using a cryostat

or a specialized low-temperature apparatus.

2. Boiling Point Determination (Distillation Method): The boiling point is typically determined by

simple distillation at atmospheric pressure. The compound is heated in a distillation flask, and

the temperature at which the vapor and liquid phases are in equilibrium is recorded. For
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accuracy, the atmospheric pressure should be noted and the boiling point corrected to standard

pressure if necessary.

3. Density Measurement (Pycnometer Method): A pycnometer, a flask with a precise volume, is

weighed empty and then weighed again when filled with the sample liquid at a specific

temperature (e.g., 25 °C). The density is calculated by dividing the mass of the liquid by the

volume of the pycnometer.

4. Refractive Index Measurement (Refractometer): A few drops of the liquid are placed on the

prism of an Abbé refractometer. The instrument is calibrated, and the refractive index is read

directly from the scale at a specified temperature (typically 20 °C) and wavelength (usually the

sodium D-line).

Role in Research and Development
1-Bromo-3,4-difluorobenzene and its deuterated analogue are not typically involved in direct

biological signaling pathways. Instead, their utility lies in their role as versatile chemical

intermediates.[6][7] The presence of bromo and fluoro substituents allows for a variety of

chemical transformations, making it a valuable building block in the synthesis of more complex

molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[3][6]

The deuterated form is particularly crucial in drug metabolism and pharmacokinetic (DMPK)

studies. The workflow below illustrates its role in a typical drug development context.

Application in DMPK Studies

Synthesis In Vitro / In Vivo Study Bioanalysis

1-Bromo-3,4-difluorobenzene-d3 Labeled API Synthesis Dosing Biological Sampling Sample Extraction LC-MS/MS Analysis Pharmacokinetic Modeling
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Caption: Use of 1-Bromo-3,4-difluorobenzene-d3 as a starting material for labeled

compounds in DMPK studies.
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In this workflow, 1-Bromo-3,4-difluorobenzene-d3 serves as a key starting material for the

synthesis of a deuterated version of a drug candidate (labeled API). This labeled compound is

then used in preclinical or clinical studies to trace its absorption, distribution, metabolism, and

excretion (ADME) profile using mass spectrometry-based techniques. The deuterium label

provides a clear signal, allowing for precise quantification and differentiation from endogenous

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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